Cas no 1642-44-0 (Phosphorotrithioicacid, S,S,S-tripropyl ester)

• Product name: Phosphorotrithioicacid, S,S,S-tripropyl ester
• CAS No: 1642-44-0
• MF: C₉H₂₁OPS₃
• MW: 272.43124
• CID: 167119
• PubChem ID: 121142

Phosphorotrithioicacid, S,S,S-tripropyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphorotrithioicacid, S,S,S-tripropyl ester
• 1-bis(propylsulfanyl)phosphorylsulfanylpropane
• Tripropyl phosphorotrithioate
• BRN 1841563
• DTXSID60167724
• AI3-25989
• 1642-44-0
• Phosphorotrithioic acid, S,S,S-tripropyl ester

• Inchi： InChI=1S/C9H21OPS3/c1-4-7-12-11(10,13-8-5-2)14-9-6-3/h4-9H2,1-3H3
• InChI Key： CMNDDXXGJNQDJN-UHFFFAOYSA-N
• SMILES： CCCSP(SCCC)(=O)SCCC

Computed Properties

• Exact Mass: 272.04943
• Monoisotopic Mass: 272.04921581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93Ų

Experimental Properties

• PSA: 17.07